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Compound of Interest

Compound Name: Isobac

Cat. No.: B12300594

Introduction

Isobac 20, chemically identified as 2,2'-Methylenebis(3,4,6-trichlorophenol) monosodium salt
(CAS No. 5736-15-2), is a fungicide and bactericide utilized in various research applications.[1]
Proper preparation of stock solutions is critical for ensuring experimental accuracy and
reproducibility. Due to its chemical nature, specific handling and solubilization procedures are
necessary. This document provides a detailed protocol for the preparation, storage, and safe
handling of Isobac 20 stock solutions for use by researchers, scientists, and drug development
professionals.

Physicochemical Properties and Solubility

A thorough understanding of the physicochemical properties of Isobac 20 is essential for the
accurate preparation of stock solutions.

Molecular Formula: C13HsCleNaO2 Molecular Weight: 428.87 g/mol [1]

Isobac 20 is soluble in dimethyl sulfoxide (DMSOQO).[1] While precise quantitative solubility data
is not readily available, a concentration of at least 20 mg/mL in DMSO has been reported for
structurally similar compounds. It is recommended to start with this concentration and adjust as
needed based on visual inspection for complete dissolution.
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Data Presentation: Isobac 20 Stock Solution
Parameters

Parameter Value Reference

2,2'-Methylenebis(3,4,6-

Chemical Name trichlorophenol) monosodium [1]
salt

CAS Number 5736-15-2 [1]

Molecular Weight 428.87 g/mol [1]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1]

Suggested Stock
20 mg/mL (46.63 mM)

Concentration
Short-Term Storage 0-4°C (days to weeks) [1]
Long-Term Storage -20°C (months to years) [1]

Experimental Protocol: Stock Solution Preparation
(20 mg/mL in DMSO)

This protocol outlines the steps for preparing a 20 mg/mL stock solution of Isobac 20 in DMSO.
All procedures should be conducted in a chemical fume hood using appropriate personal
protective equipment.

Materials and Equipment:

» Isobac 20 powder

Anhydrous or molecular sieve-dried DMSO

Calibrated analytical balance

Spatula

Sterile, amber glass vial with a screw cap
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Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator bath

Personal Protective Equipment (PPE): lab coat, safety glasses with side shields, chemical-
resistant gloves (e.g., nitrile)

Procedure:

Preparation: Ensure the Isobac 20 container is at room temperature before opening to
prevent moisture condensation.

Weighing: Carefully weigh 20 mg of Isobac 20 powder using a calibrated analytical balance
and transfer it to a sterile amber glass vial.

Dissolution: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the vial
containing the Isobac 20 powder.

Mixing: Tightly cap the vial and vortex the solution for 1-2 minutes to facilitate dissolution.

Sonication: To ensure the compound is fully dissolved, place the vial in a sonicator bath for
10-15 minutes.

Visual Inspection: Visually inspect the solution to confirm that no solid particles remain. The
solution should be clear. If particulates are still visible, continue sonication for another 10-15
minutes.

Storage: Store the stock solution in the amber vial at -20°C for long-term storage. For short-
term use, the solution can be stored at 4°C.

Safety and Handling Precautions

Isobac 20 is a chlorinated phenolic compound and should be handled with care. The following

safety precautions are based on data for structurally related trichlorophenols and should be

strictly followed.
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» Engineering Controls: Always handle Isobac 20 powder and its solutions in a certified
chemical fume hood to avoid inhalation of dust or vapors.

» Personal Protective Equipment (PPE):

o Wear a lab coat, safety glasses with side shields, and chemical-resistant gloves when
handling the compound.

o If there is a risk of splashing, use a face shield.
e Handling:

o Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water
for at least 15 minutes and seek medical attention.[2]

o Do not ingest. If swallowed, rinse mouth with water and seek immediate medical attention.

[2]
o Avoid creating dust when handling the solid form.

» Disposal: Dispose of Isobac 20 waste and contaminated materials as hazardous chemical
waste in accordance with local, state, and federal regulations.[2]

Working Solution Preparation

To prepare working solutions for cell culture or other experiments, the DMSO stock solution
should be serially diluted in the appropriate aqueous medium (e.g., cell culture medium,
phosphate-buffered saline). It is crucial to maintain the final DMSO concentration in the
experimental system at a non-toxic level, typically below 0.5%, to avoid solvent-induced
artifacts. Always include a vehicle control (medium with the same final concentration of DMSO)
In your experiments.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of an Isobac 20 stock
solution.
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Workflow for Preparing Isobac 20 Stock Solution

Preparation
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ransfer to amber vial

Add 1 mL DMSO

Dissalution

Vortex for 1-2 min

Sonicate for 10-15 min

Finalization & Storage

Visually Inspect Solution

Store at -20°C (long-term)
or 4°C (short-term)

Click to download full resolution via product page

Caption: Workflow for Isobac 20 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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